Cas no 1401902-56-4 (Ethyl 3-fluoro-4-iodobutanoate)

Ethyl 3-fluoro-4-iodobutanoate structure

1401902-56-4 structure

Product Name:Ethyl 3-fluoro-4-iodobutanoate

CAS No:1401902-56-4

Molecular Formula:C₆H₁₀FIO₂

Molecular Weight:260.045278072357

CID:4597106

Ethyl 3-fluoro-4-iodobutanoate Properties

Names and Identifiers

- ethyl 3-fluoro-4-iodobutanoate
- InChIKey： WUUBUKVGTSSUEO-UHFFFAOYSA-N
- Inchi： 1S/C6H10FIO2/c1-2-10-6(9)3-5(7)4-8/h5H,2-4H2,1H3
- SMILES： C(OCC)(=O)CC(F)CI

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Heavy Atom Count: 10

Experimental Properties

Boiling Point: 235.5±20.0 °C at 760 mmHg
Vapor Pressure: 0.1±0.5 mmHg at 25°C
Flash Point: 96.2±21.8 °C
Density: 1.7±0.1 g/cm3

Ethyl 3-fluoro-4-iodobutanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Apollo Scientific	PC400559-1g	Ethyl 3-fluoro-4-iodobutanoate	1401902-56-4		1g	£595.00	2024-05-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD298099-1g	Ethyl 3-fluoro-4-iodobutanoate	1401902-56-4	95+%	1g	￥4333.0

Ethyl 3-fluoro-4-iodobutanoate Related Literature

1. Contents list

Anal. Methods, 2015,7, 7929-7947
2. Convenient synthetic approach towards regioselectively sulfated sugars using limpet and abalone sulfatase-catalyzed desulfation

Chem. Commun., 1998, 2311-2312
3. Characterization of chemical components and the potential anti-influenza mechanism of Fructus Arctii by a strategy integrating pharmacological evaluations, chemical profiling, serum pharmacochemistry, and network pharmacology†

Min Li,Zhong-Yu Huang,Yu-Lin-Lan Yuan,Shuang-Shuang Cui New J. Chem., 2022,46, 18426-18446
4. Temperature and salt responsive zwitterionic polysulfamide-based nanogels with surface regeneration ability and controlled drug release†

Xiangrong Yu,Jiansheng Liu,Yongjie Xin,Meixiao Zhan,Jing Xiao,Ligong Lu,Shaojun Peng Polym. Chem., 2019,10, 6423-6431
5. Reversible switching of solid-state luminescence by heat-induced interconversion of molecular packing†

Mol. Syst. Des. Eng., 2018,3, 142-149
6. Back matter

Faraday Discuss., 2015,182, 531-532
7. Group 11 metal complexes of the dinucleating triazole appended bisphosphine 1,4-bis(5-(diisopropylphosphaneyl)-1-phenyl-1H-1,2,3-triazol-4-yl)benzene†

Basvaraj S. Kote,Harish S. Kunchur,Latchupatula Radhakrishna,Madhusudan K. Pandey,Maravanji S. Balakrishna Dalton Trans., 2021,50, 16782-16794
8. 46. Investigations on the influence of chemical constitution upon toxicity. Part III. Compounds related to “miotine”

J. Chem. Soc., 1947, 191-196
9. Electron transfer and exciplex chemistry of functionalized nanocarbons: effects of electronic coupling and donor dimerization

Tomokazu Umeyama Nanoscale Horiz., 2018,3, 352-366
10. Structural design and control of photocatalytic nitrogen-fixing catalysts

Yujiao Xia,Yunyun Xu,Xingyu Yu,Kun Chang,Hao Gong,Xiaoli Fan,Xianguang Meng,Xianli Huang,Tao Wang,Jianping He J. Mater. Chem. A, 2022,10, 17377-17394

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

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